ELOVL4 Substrate Specificity for C24:6 ω-3
The formation of (8Z,11Z,14Z,17Z,20Z,23Z)-3-oxohexacosahexaenoyl-CoA is catalyzed exclusively by very-long-chain fatty acid elongase 4 (ELOVL4) using (6Z,9Z,12Z,15Z,18Z,21Z)-tetracosahexaenoyl-CoA (C24:6 ω-3-CoA) and malonyl-CoA as substrates. While many 3-oxoacyl-CoA synthases (EC 2.3.1.199) exist with varying chain-length specificities (e.g., FAE1 in plants prefers C16–C18, CER6 prefers C22–C32 [1]), mammalian ELOVL4 is specifically required for the elongation of polyunsaturated C24 substrates to C26 products. This compound is the direct product of the rate-limiting condensation step in VLC-PUFA synthesis [2]. In contrast, saturated analogs like 3-oxohexacosanoyl-CoA (C26:0) are generated by different elongase isoforms and are not intermediates in the ω-3 DHA pathway.
| Evidence Dimension | Enzymatic specificity for substrate chain length and desaturation |
|---|---|
| Target Compound Data | Generated by ELOVL4 using C24:6 ω-3-CoA; preferred substrate chain length ≥ C24 for ELOVL4 |
| Comparator Or Baseline | Generic 3-oxoacyl-CoA synthases (e.g., FAE1) prefer C16–C18; CER6 prefers C22–C32 saturated/monounsaturated |
| Quantified Difference | ELOVL4 exhibits distinct substrate preference for polyunsaturated C24–C26 chains vs. saturated/monounsaturated substrates of other synthases |
| Conditions | Heterologous expression in yeast; enzymatic assays with defined acyl-CoA substrates [1] |
Why This Matters
For researchers studying DHA biosynthesis or VLC-PUFA-related disorders (e.g., Stargardt disease), the use of non-cognate 3-oxoacyl-CoAs will not accurately reflect ELOVL4 activity, as this enzyme's kinetic parameters are specifically tuned to polyunsaturated C24 ω-3 substrates.
- [1] Millar, A. A., & Kunst, L. (1997). Very-long-chain fatty acid biosynthesis is controlled through the expression and specificity of the condensing enzyme. The Plant Journal, 12(1), 121–131. View Source
- [2] Carmona-Antoñanzas, G., Monroig, Ó., Dick, J. R., Davie, A., & Tocher, D. R. (2011). Biosynthesis of very long-chain fatty acids (C > 24) in Atlantic salmon: Cloning, functional characterisation, and tissue distribution of an Elovl4 elongase. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 159(3), 122–129. View Source
